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N-Desmethyl Doxycycline N-Desmethyl Doxycycline
Brand Name: Vulcanchem
CAS No.: 86271-83-2
VCID: VC0106884
InChI: InChI=1S/C21H22N2O8/c1-6-7-4-3-5-8(24)10(7)15(25)11-9(6)16(26)13-14(23-2)17(27)12(20(22)30)19(29)21(13,31)18(11)28/h3-6,9,13-14,16,23-26,29,31H,1-2H3,(H2,22,30)/t6-,9+,13+,14-,16-,21-/m0/s1
SMILES: CC1C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)NC)O
Molecular Formula: C21H22N2O8
Molecular Weight: 430.413

N-Desmethyl Doxycycline

CAS No.: 86271-83-2

Reference Standards

VCID: VC0106884

Molecular Formula: C21H22N2O8

Molecular Weight: 430.413

N-Desmethyl Doxycycline - 86271-83-2

CAS No. 86271-83-2
Product Name N-Desmethyl Doxycycline
Molecular Formula C21H22N2O8
Molecular Weight 430.413
IUPAC Name (4S,4aR,5S,5aR,6R,12aR)-1,5,10,11,12a-pentahydroxy-6-methyl-4-(methylamino)-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
Standard InChI InChI=1S/C21H22N2O8/c1-6-7-4-3-5-8(24)10(7)15(25)11-9(6)16(26)13-14(23-2)17(27)12(20(22)30)19(29)21(13,31)18(11)28/h3-6,9,13-14,16,23-26,29,31H,1-2H3,(H2,22,30)/t6-,9+,13+,14-,16-,21-/m0/s1
Standard InChIKey RNNLTLVVHHDBRY-BTGWETQASA-N
SMILES CC1C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)NC)O
Synonyms [4S-(4α,4aα,5α,5aα,6α,12aα)]-1,4,4a,5,5a,6,11,12a-Octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-4-(methylamino)-1,11-dioxo-2-naphthacenecarboxamide
PubChem Compound 54692977
Last Modified Nov 11 2021
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